Cas no 881405-24-9 (Benzene, 1-ethynyl-2-(5-methoxy-1-pentynyl)-)

Benzene, 1-ethynyl-2-(5-methoxy-1-pentynyl)- structure

881405-24-9 structure

Product name:Benzene, 1-ethynyl-2-(5-methoxy-1-pentynyl)-

CAS No:881405-24-9

MF:C₁₄H₁₄O

MW:198.26

CID:2811288

PubChem ID:12163985

Chemical and Physical Properties
Related Products

Benzene, 1-ethynyl-2-(5-methoxy-1-pentynyl)- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-ethynyl-2-(5-methoxy-1-pentynyl)-
- 881405-24-9
- DTXSID00478962
- Inchi： InChI=1S/C14H14O/c1-3-13-9-6-7-11-14(13)10-5-4-8-12-15-2/h1,6-7,9,11H,4,8,12H2,2H3
- InChI Key： XKEIACBCZRANEN-UHFFFAOYSA-N

Computed Properties

Exact Mass: 198.104465066Da
Monoisotopic Mass: 198.104465066Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 9.2Å²

Benzene, 1-ethynyl-2-(5-methoxy-1-pentynyl)- Related Literature

1. A biomimetic phenol substituent effect on the reaction of a dimethylplatinum(ii) complex with oxygen: proton coupled electron transfer and multiple proton relay†

Paul D. Boyle,Richard J. Puddephatt Chem. Commun., 2015,51, 10334-10336
2. A cationic iridium complex meets an electron-transporting counter-anion: enhanced performances of solution-processed phosphorescent light-emitting diodes†

Ningzi Luo,Ying Lan,Ruiren Tang,Lei He,Lian Duan Chem. Commun., 2016,52, 14466-14469
3. A bio-inspired strategy for the interfacial assembly of graphene oxide with in situ generated Ag/AgCl: designing sustainable hybrid photocatalysts†

Gousia Begum Phys. Chem. Chem. Phys., 2017,19, 7624-7630
4. 3D printing of lubricative stiff supramolecular polymer hydrogels for meniscus replacement†

Chuanchuan Fan,Ziyang Xu,Tengling Wu,Chunyan Cui,Yang Liu,Bo Liu,Jianhai Yang,Wenguang Liu Biomater. Sci., 2021,9, 5116-5126
5. A chemodosimetric gelation system showing fluorescence and sol-to-gel transition for fluoride anions in aqueous media†

Miae Park,Donghak Jang,Soon Young Kim,Jong-In Hong New J. Chem., 2012,36, 1145-1148
6. A cellulose dissolution and encapsulation strategy to prepare carbon nanospheres with ultra-small size and high nitrogen content for the oxygen reduction reaction†

Fuping Zhang,Liu Liu,Long Chen,Yulin Shi New J. Chem., 2020,44, 10613-10620
7. 3-dimensional control over lamella orientation and order in thick block copolymer films

Violetta Olszowka,Larisa Tsarkova Soft Matter, 2009,5, 812-819
8. A carboxylic acid-functionalized coumarin-hemicyanine fluorescent dye and its application to construct a fluorescent probe for selective detection of cysteine over homocysteine and glutathione†

Jing Liu,Yuan-Qiang Sun,Hongxing Zhang,Yingying Huo,Yawei Shi,Heping Shi,Wei Guo RSC Adv., 2014,4, 64542-64550
9. A 3D hierarchical network derived from 2D Fe-doped NiSe nanosheets/carbon nanotubes with enhanced OER performance for overall water splitting†

Kai Chang,Duy Thanh Tran,Jingqiang Wang,Nam Hoon Kim J. Mater. Chem. A, 2022,10, 3102-3111
10. A binary AxB1−x ionic alkaline pseudocapacitor system involving manganese, iron, cobalt, and nickel: formation of electroactive colloids via in situ electric field assisted coprecipitation†

Kunfeng Chen,Shu Yin,Dongfeng Xue Nanoscale, 2015,7, 1161-1166

881405-24-9 (Benzene, 1-ethynyl-2-(5-methoxy-1-pentynyl)-) Related Products

Recommended suppliers

Heyuan Broad Spectrum Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Heyuan Broad Spectrum Biotechnology Co., Ltd

Hubei Tianan Hongtai Biotechnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.tiananbio.com/index_en.html

Hubei Tianan Hongtai Biotechnology Co.,Ltd

钜澜化工科技(青岛)有限公司

Gold Member

Audited Supplier

CN Supplier

Bulk

Taizhou Jiayin Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hubei Henglvyuan Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.hbhlykj.com/about_en.html